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Cat. No.: B10785988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of

lyophilized C-type Natriuretic Peptide (CNP) (1-22). Adherence to these protocols is crucial for

maintaining the peptide's integrity and ensuring reproducible experimental outcomes.

Product Information
C-type Natriuretic Peptide (CNP) (1-22) is a 22-amino acid peptide that is an endogenous

agonist for the natriuretic peptide receptor B (NPR-B).[1] Its activation of NPR-B stimulates

intracellular cyclic guanosine monophosphate (cGMP) production, which mediates various

physiological effects, including vasodilation and regulation of bone growth.[1][2][3]

Handling and Storage
Proper handling and storage are critical to prevent the degradation of the lyophilized peptide

and its reconstituted solutions.

Initial Receipt and Storage of Lyophilized Peptide
Upon receipt, the lyophilized CNP (1-22) peptide should be stored at -20°C for long-term

stability.[4][5][6] For short-term use, storage at 4°C is acceptable for several days to weeks.[7]

[8] The peptide is shipped at room temperature, and this short-term exposure should not affect

its quality.[7][9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10785988?utm_src=pdf-interest
https://www.medchemexpress.com/C-Type_Natriuretic_Peptide__CNP___1-22_,_human.html
https://www.medchemexpress.com/C-Type_Natriuretic_Peptide__CNP___1-22_,_human.html
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0212680
https://www.researchgate.net/figure/The-amino-acid-sequences-and-structures-of-CNP1-22-human-ghrelin-and_fig1_331293524
https://www.adooq.com/c-type-natriuretic-peptide-cnp-1-22-human.html
https://www.caymanchem.com/product/24401/c-type-natriuretic-peptide-22-human-porcine-rat-trifluoroacetate-salt
http://www.biomodul.de/zyklische-peptide/peptide-storage-and-handling/index.php
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.sb-peptide.com/support/handling-storage/
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
http://www.canpeptide.com/storage.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Handling Practices for Lyophilized Peptide:

Before opening the vial, allow it to warm to room temperature in a desiccator to prevent

moisture absorption, as peptides can be hygroscopic.[7][9][10]

Wear gloves to avoid contamination from enzymes and bacteria.[10]

Handle the lyophilized powder in a clean, well-ventilated area, and for larger quantities, a

dust respirator is recommended.[7][8]

Quantitative Data Summary: Storage Conditions
Form

Storage
Temperature

Duration Stability Notes

Lyophilized -20°C Years

Recommended for

long-term storage.[5]

[6][9]

4°C Days to Weeks
Suitable for short-term

storage.[7][8]

In Solution -80°C Up to 6 months
Aliquot to avoid

freeze-thaw cycles.[1]

-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.[1]

[4]

Reconstitution of Lyophilized Peptide
Reconstitution should be performed carefully to ensure the peptide is fully dissolved without

compromising its activity.

Recommended Solvents
The choice of solvent depends on the experimental requirements. For most applications,

sterile, pure water is the recommended solvent.[5][10] If solubility is an issue, the following can

be considered:
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Acidic Peptides: For peptides with a net negative charge, a small amount of 5% ammonia

may aid dissolution.[9]

Basic Peptides: For peptides with a net positive charge, a small amount of glacial acetic acid

can be used.[9]

Hydrophobic Peptides: For peptides with high hydrophobicity, dissolving in a small amount of

an organic solvent like DMSO or DMF, followed by dilution with an aqueous buffer, is

recommended.[9][10]

CNP (1-22) is soluble in water.[5]

Reconstitution Protocol
Briefly centrifuge the vial of lyophilized peptide to ensure the powder is at the bottom.[11]

Allow the vial to reach room temperature in a desiccator.[7][10]

Using a sterile syringe, slowly add the calculated volume of the chosen solvent to the vial.

[12]

Gently swirl or roll the vial to dissolve the peptide. Avoid vigorous shaking.[11][12]

If necessary, sonication can be used to aid dissolution.[10]

Experimental Protocols
In Vitro cGMP Stimulation Assay in CHO Cells
Expressing Human NPR-B
This protocol describes a method to assess the activity of CNP (1-22) by measuring its ability to

stimulate cGMP production in a cell-based assay.[1]

Materials:

CHO cells stably expressing human NPR-B

Cell culture medium (e.g., DMEM/F12)
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Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Phosphate-Buffered Saline (PBS)

CNP (1-22) peptide stock solution

3-isobutyl-1-methylxanthine (IBMX) solution

Cell lysis buffer

cGMP immunoassay kit

Procedure:

Cell Culture: Culture CHO-NPR-B cells in the appropriate medium supplemented with FBS

and antibiotics.

Cell Seeding: Seed the cells into 96-well plates at a suitable density and allow them to

adhere overnight.

Peptide Preparation: Prepare serial dilutions of the CNP (1-22) stock solution to achieve the

desired final concentrations (e.g., 0.01 nM to 1000 nM).[1]

Assay: a. Wash the cells with PBS. b. Pre-incubate the cells with a phosphodiesterase

inhibitor such as IBMX for a short period to prevent cGMP degradation. c. Add the different

concentrations of CNP (1-22) to the wells. d. Incubate for the desired time at 37°C. e.

Terminate the reaction and lyse the cells according to the cGMP assay kit instructions.

cGMP Measurement: Measure the intracellular cGMP concentration using a competitive

ELISA-based cGMP immunoassay kit.

Data Analysis: Plot the cGMP concentration against the log of the CNP (1-22) concentration

to generate a dose-response curve and determine the EC50.
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CNP (1-22) Signaling Pathway
The following diagram illustrates the signaling pathway of CNP (1-22) through its receptor

NPR-B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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